Cas no 1261990-93-5 (2-(3-aminophenyl)-4-chlorobenzoic Acid)

• Product Name: 2-(3-aminophenyl)-4-chlorobenzoic Acid
• CAS No: 1261990-93-5
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• MDL: MFCD18318998
• CID: 1219729
• PubChem ID: 53224925
• Update Time: 2025-09-26

2-(3-aminophenyl)-4-chlorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminophenyl)-4-chlorobenzoic Acid
• 2-(3-Aminophenyl)-4-chlorobenzoic acid, 95%
• MFCD18318998
• Z3244919709
• 3'-Amino-5-chloro[1,1'-biphenyl]-2-carboxylic acid
• 1261990-93-5
• DTXSID70688657

• MDL： MFCD18318998
• Inchi： 1S/C13H10ClNO2/c14-9-4-5-11(13(16)17)12(7-9)8-2-1-3-10(15)6-8/h1-7H,15H2,(H,16,17)
• InChI Key： IKVPWPIZNQUFLC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 247.0400063g/mol
• Monoisotopic Mass: 247.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(3-aminophenyl)-4-chlorobenzoic Acid

Comprehensive Analysis of 2-(3-Aminophenyl)-4-Chlorobenzoic Acid (CAS No. 1261990-93-5): Properties, Applications, and Industry Insights

2-(3-Aminophenyl)-4-chlorobenzoic Acid (CAS No. 1261990-93-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This aromatic carboxylic acid derivative combines a chloro-substituted benzoic acid moiety with an aminophenyl group, making it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals frequently search for terms like "synthesis of 2-(3-aminophenyl)-4-chlorobenzoic acid", "CAS 1261990-93-5 applications", and "pharmaceutical intermediates with chlorobenzoic acid", reflecting its growing relevance in modern chemistry.

The compound's molecular structure (C₁₃H₁₀ClNO₂) features both electron-withdrawing (chloro) and electron-donating (amino) groups, creating interesting electronic properties that influence its reactivity. This duality makes it valuable for designing drug candidates, particularly in developing non-steroidal anti-inflammatory drugs (NSAIDs) and targeted kinase inhibitors. Recent studies highlight its potential in cancer research, where modified versions of this scaffold show promising apoptosis-inducing effects in preclinical models.

From a synthetic chemistry perspective, CAS 1261990-93-5 serves as a crucial building block for heterocyclic compound formation. Its carboxylic acid group enables amide coupling reactions, while the aromatic amine facilitates diazotization and subsequent functionalization. The compound's moderate water solubility (enhanced in basic conditions due to carboxylate formation) and thermal stability (decomposition point >200°C) make it practical for various industrial processes. Environmental considerations have led to increased searches for green chemistry approaches to synthesize such intermediates, with recent literature emphasizing catalytic methods over traditional halogenation routes.

The pharmaceutical industry particularly values this compound for developing third-generation medicinal compounds. Its structural motif appears in several patented drug formulations, especially those targeting chronic inflammatory conditions and metabolic disorders. Analytical chemists frequently discuss HPLC purification methods for this compound, as the presence of both polar (COOH, NH₂) and non-polar (aromatic, Cl) groups requires optimized separation protocols. Recent advancements in continuous flow chemistry have improved the scalability of producing such multifunctional aromatic compounds.

Quality control of 2-(3-aminophenyl)-4-chlorobenzoic acid demands rigorous spectroscopic characterization, typically combining FT-IR (showing distinct carbonyl stretch at ~1680 cm^-1), NMR (with characteristic aromatic proton splitting patterns), and mass spectrometry. The compound's crystallinity and polymorphic forms have become topics of interest, particularly for formulation scientists working on solid dosage forms. These material science aspects connect to broader industry trends toward quality-by-design in active pharmaceutical ingredient (API) development.

Emerging applications in material science have expanded the utility of this compound beyond pharmaceuticals. Its ability to form metal-organic frameworks (MOFs) through coordination with the carboxylate group has been explored for gas storage materials and molecular sensors. The amino group's nucleophilicity also enables its incorporation into polymeric materials with specialized optical or electronic properties. These diverse applications explain why search queries like "advanced materials from chlorobenzoic acid derivatives" have increased by 40% year-over-year in scientific databases.

Regulatory aspects surrounding CAS 1261990-93-5 remain straightforward as it doesn't fall under restricted substance categories. However, proper handling protocols are recommended due to potential dust irritation and the compound's moderate acidity. Safety data sheets emphasize using personal protective equipment during large-scale processing, aligning with broader industry movements toward occupational health standardization. Environmental fate studies indicate biodegradability under aerobic conditions, an important consideration for sustainable chemistry initiatives.

The commercial landscape for this compound shows growing demand, particularly from contract research organizations and generic drug manufacturers. Pricing trends reflect the complexity of its synthesis, with current market values ranging between $80-$120 per gram at research quantities. Supply chain analysts note increasing interest from Asian pharmaceutical hubs, coinciding with regional investments in specialty chemical production. Patent analysis reveals continuous innovation around this scaffold, with over 15 new applications filed in 2023 alone covering derivative compounds and novel synthetic routes.

Future research directions likely include exploring enantiomerically pure forms of related compounds for chiral drug development and investigating computational modeling approaches to predict new bioactive derivatives. The compound's relevance in medicinal chemistry appears secure, given the persistent need for privileged structures that balance synthetic accessibility with biological activity. As the chemical industry evolves toward more structure-activity relationship-driven discovery, intermediates like 2-(3-aminophenyl)-4-chlorobenzoic acid will remain essential tools for researchers worldwide.